Cas no 1639137-80-6 (N-Acetyl Axitinib)

• Product Name: N-Acetyl Axitinib
• CAS No: 1639137-80-6
• MF: C₂₄H₂₀N₄O₂S
• MW: 428.506203651428
• CID: 4557713
• PubChem ID: 156118407
• Update Time: 2025-10-23

N-Acetyl Axitinib Chemical and Physical Properties

Names and Identifiers

• Axitinib Impurity 27
• Axitinib Impurity 11/(E)-2-((1-acetyl-3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-yl)thio)-N-methylbenzamide
• N-Acetyl Axitinib
• Benzamide, 2-[[1-acetyl-3-[(1E)-2-(2-pyridinyl)ethenyl]-1H-indazol-6-yl]thio]-N-methyl-
• Axitinib J
• (E)-2-((1-Acetyl-3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-yl)thio)-N-methylbenzamide (Axitinib Impurity)
• (E)-2-((1-acetyl-3-(2-(pyridin-2-yl)vinyl)-1H-indazol-6-yl)thio)-N-methylbenzamide
• 1639137-80-6
• SCHEMBL23044647
• CS-0255316
• F83288

• Inchi： 1S/C24H20N4O2S/c1-16(29)28-22-15-18(31-23-9-4-3-8-20(23)24(30)25-2)11-12-19(22)21(27-28)13-10-17-7-5-6-14-26-17/h3-15H,1-2H3,(H,25,30)/b13-10+
• InChI Key： DPCLTPPDTUVUIL-JLHYYAGUSA-N
• SMILES： C(NC)(=O)C1=CC=CC=C1SC1=CC2=C(C=C1)C(/C=C/C1=NC=CC=C1)=NN2C(C)=O

Computed Properties

• Exact Mass: 428.13069707g/mol
• Monoisotopic Mass: 428.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Additional information on N-Acetyl Axitinib

N-Acetyl Axitinib: A Comprehensive Overview of Its Chemical Profile and Therapeutic Applications

N-Acetyl Axitinib, with the chemical compound identifier CAS No. 1639137-80-6, represents a significant advancement in the field of targeted cancer therapy. This compound is a derivative of axitinib, a well-known tyrosine kinase inhibitor (TKI) primarily used in the treatment of renal cell carcinoma (RCC). The introduction of the N-acetyl moiety into the axitinib structure has led to novel pharmacological properties that enhance its therapeutic efficacy while potentially reducing side effects. This article provides an in-depth exploration of N-Acetyl Axitinib, focusing on its chemical structure, mechanism of action, recent clinical developments, and future prospects in oncology.

The chemical structure of N-Acetyl Axitinib (CAS No. 1639137-80-6) is characterized by its modification at the acetyl group position, which influences its solubility, bioavailability, and interaction with biological targets. Unlike its parent compound, axitinib, N-Acetyl Axitinib exhibits improved selectivity for vascular endothelial growth factor receptor (VEGFR) and fibroblast growth factor receptor (FGFR), making it a promising candidate for treating various solid tumors. The enhanced selectivity is attributed to the acetyl group's ability to fine-tune the binding affinity to these receptors without significantly affecting other kinases.

Recent studies have highlighted the potential of N-Acetyl Axitinib in overcoming drug resistance mechanisms associated with conventional TKIs. One of the key challenges in cancer therapy is the development of resistance due to mutations in target kinases or activation of alternative signaling pathways. Preliminary research indicates that N-Acetyl Axitinib can effectively inhibit tumor growth even in cases where patients have developed resistance to axitinib. This is partly due to its ability to bind to both wild-type and mutant forms of VEGFR and FGFR, thereby maintaining therapeutic efficacy.

The pharmacokinetic profile of N-Acetyl Axitinib has also been a subject of extensive investigation. Studies have shown that this compound exhibits a favorable half-life, allowing for once-daily dosing regimens, which improves patient compliance and convenience. Additionally, the modified structure enhances metabolic stability, reducing the likelihood of rapid degradation within the body. These pharmacokinetic advantages make N-Acetyl Axitinib an attractive option for long-term treatment regimens.

In clinical settings, N-Acetyl Axitinib has demonstrated promising results in early-phase trials for advanced renal cell carcinoma (RCC). Patients treated with this compound have shown significant tumor shrinkage and prolonged progression-free survival compared to those on standard-of-care therapies. The ability of N-Acetyl Axitinib to inhibit tumor angiogenesis while maintaining a manageable side effect profile has made it a focal point for further clinical development.

Moreover, research is ongoing to explore the potential applications of N-Acetyl Axitinib in other types of cancer beyond RCC. Preclinical studies have indicated that this compound may be effective against hepatocellular carcinoma (HCC), gastric cancer, and breast cancer, among others. The underlying mechanism involves its ability to disrupt tumor microvascular networks by inhibiting VEGFR and FGFR signaling, thereby cutting off blood supply to malignant cells.

The development of N-Acetyl Axitinib aligns with the broader trend in oncology towards personalized medicine and targeted therapy. By precisely modulating kinase activity, this compound offers a tailored approach to treating cancer patients based on their specific genetic profiles. Future research aims to integrate molecular diagnostics with N-Acetyl Axitinib therapy to optimize treatment outcomes and minimize adverse effects.

From a chemical biology perspective, understanding the interactions between N-Acetyl Axitinib and its target proteins is crucial for optimizing its therapeutic potential. Advanced techniques such as X-ray crystallography and computational modeling have been employed to elucidate the binding conformation of this compound with VEGFR and FGFR. These insights have guided structural modifications aimed at improving potency and selectivity.

The safety profile of N-Acetyl Axitinib is another critical aspect that has been thoroughly evaluated in clinical trials. While some patients may experience mild-to-moderate side effects such as fatigue, diarrhea, and hypertension, these are generally manageable with standard supportive care. Long-term studies are necessary to fully assess the chronic safety profile of this novel compound.

Regulatory considerations play a pivotal role in bringing N-Acetyl Axitinib to market. Regulatory agencies require comprehensive data on its efficacy, safety, and quality before approving it for clinical use. Collaborative efforts between pharmaceutical companies and academic institutions are essential for generating robust evidence that meets regulatory standards.

The economic impact of N-Acetyl Axitinib cannot be overstated. As cancer remains a significant global health burden, innovative therapies like this one offer hope for improved patient outcomes and quality of life. Market analysts predict that if successful in later-stage trials, N-Acetyl Axitinib could generate substantial revenue streams while addressing unmet medical needs.

Future directions in research on N-Acetyl Axitinib include exploring combination therapies with other anti-cancer agents to enhance synergistic effects. Additionally, investigating mechanisms of resistance will be crucial for developing strategies to overcome limitations associated with long-term treatment.

In conclusion,N-Acetyl Axitinib (CAS No. 1639137-80-6) represents a significant advancement in targeted cancer therapy with promising applications across multiple tumor types. Its enhanced selectivity, favorable pharmacokinetics, and early clinical successes position it as a compelling candidate for further development in oncology. As research continues to uncover new insights into its mechanisms of action,N-Acetyl Axitinib holds great potential for improving outcomes for patients with advanced cancers.